Cas no 131496-21-4 (2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one)

• Product Name: 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one
• CAS No: 131496-21-4
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD16616504
• CID: 2770241
• PubChem ID: 14691849
• Update Time: 2025-05-20

2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AC3802
• CS-0444526
• 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one
• MFCD16616504
• SCHEMBL1448941
• AKOS017515568
• SY130989
• DTXSID10563050
• Ethanone, 2-hydroxy-1-(1-naphthalenyl)-
• 131496-21-4
• 2-Hydroxy-1-(1-naphthyl)ethanone
• 2-hydroxy-1-(naphthalen-1-yl)ethanone
• DTXCID40513826
• p-naphthaleneacetic acid

• MDL： MFCD16616504
• Inchi： 1S/C12H10O2/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,13H,8H2
• InChI Key： BEIIYTIDGSZGDA-UHFFFAOYSA-N
• SMILES： O=C(CO)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 186.068079557Da
• Monoisotopic Mass: 186.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one

Introduction to 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one (CAS No. 131496-21-4)

2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one, also known by its CAS number 131496-21-4, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a naphthalene ring and a hydroxy group, making it an interesting subject for both academic research and industrial applications.

The chemical structure of 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one consists of a naphthalene moiety attached to a ketone group, with a hydroxyl group at the 2-position. This arrangement imparts the compound with a range of physical and chemical properties that are valuable in various scientific and industrial contexts. The naphthalene ring provides aromatic stability, while the hydroxyl and ketone groups contribute to its reactivity and solubility characteristics.

In recent years, 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one has garnered attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have demonstrated that 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one can inhibit the activity of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its medicinal applications, 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one has also been explored for its use in materials science. The compound's unique combination of aromaticity and functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in the development of polymers and coatings with enhanced thermal stability and mechanical strength.

The synthesis of 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one can be achieved through various methods, including Friedel-Crafts acylation followed by hydrolysis or direct condensation reactions. These synthetic routes are well-documented in the literature and provide researchers with flexible options for producing the compound on both small and large scales. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is commonly used to determine the purity and identity of 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are also valuable tools for characterizing this compound. These techniques provide detailed information about the molecular structure and help ensure that the synthesized product meets the required specifications.

The safety profile of 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one is an important consideration for both laboratory use and industrial applications. While specific safety data may vary depending on the context, general guidelines recommend handling this compound with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 2-Hydroxy-1-(naphthalen-1-yl)ethan-1-one (CAS No. 131496-21-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable physical and chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is likely to play an increasingly important role in various scientific disciplines.